Cas no 263389-54-4 (Tosyl-(4-Methoxybenzyl)Isocyanide)

• Product Name: Tosyl-(4-Methoxybenzyl)Isocyanide
• CAS No: 263389-54-4
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• MDL: MFCD04114785
• CID: 286647
• PubChem ID: 2771655
• Update Time: 2025-06-10

Tosyl-(4-Methoxybenzyl)Isocyanide Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[isocyano(4-methoxyphenyl)methyl]sulfonyl]-4-methyl-
• 1-[[isocyano(4-methoxyphenyl)methyl]sulfonyl]-4-methylBenzene
• 1-[isocyano-(4-methoxyphenyl)methyl]sulfonyl-4-methylbenzene
• ALPHA-TOSYL-(4-METHOXYBENZYL) ISOCYANIDE
• a-Tosyl-(4-methoxybenzyl) isocyanide
• (4-methoxyphenyl)[(4-methylphenyl)sulfonyl]methanisocyanide
• (4-methoxyphenyl)tosylmethyl isonitrile
• ISOCYANO(4-METHOXYPHENYL)METHYL-4-METHYLPHENYL SULFONE
• Isocyano(4-methoxyphenyl)methyl-4-methylphenyl sulphone
• [1-(4-Methoxyphenyl)-1-tosyl]methyl isocyanide
• QIJRGVGFTZWYNF-UHFFFAOYSA-N
• DTXSID401182126
• FT-0604143
• 263389-54-4
• AKOS005257480
• a-Tosyl-(4-methoxybenzyl)isocyanide
• DS-8576
• 1-((isocyano(4-methoxyphenyl)methyl)sulfonyl)-4-methylbenzene
• Isocyano(4-methoxyphenyl)methyl 4-methylphenyl sulfone
• SCHEMBL4797196
• A5237
• alfa-(4-Toluenesulfonyl)-4-methoxybenzylisocyanide
• AB18984
• 1-(isocyano(4-methoxyphenyl)methylsulfonyl)-4-methylbenzene
• Tosyl-(4-Methoxybenzyl)Isocyanide

• MDL： MFCD04114785
• Inchi： 1S/C16H15NO3S/c1-12-4-10-15(11-5-12)21(18,19)16(17-2)13-6-8-14(20-3)9-7-13/h4-11,16H,1,3H3
• InChI Key： QIJRGVGFTZWYNF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC(=CC=1)OC)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 301.07700
• Monoisotopic Mass: 301.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.1A^2
• XLogP3: 3

Experimental Properties

• Boiling Point: 455.4 °C at 760 mmHg
• Flash Point: 229.2 °C
• PSA: 51.75000
• LogP: 3.70690

Tosyl-(4-Methoxybenzyl)Isocyanide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Tosyl-(4-Methoxybenzyl)Isocyanide

Comprehensive Guide to Tosyl-(4-Methoxybenzyl)Isocyanide (CAS No. 263389-54-4): Properties, Applications, and Innovations

Tosyl-(4-Methoxybenzyl)Isocyanide (CAS No. 263389-54-4) is a specialized organic compound widely recognized in synthetic chemistry and pharmaceutical research. Its unique molecular structure, featuring a tosyl (p-toluenesulfonyl) group and a 4-methoxybenzyl moiety, makes it a versatile building block for constructing complex heterocycles and bioactive molecules. This article explores its properties, applications, and emerging trends, addressing frequently searched queries like "isocyanide uses in drug discovery" and "synthetic routes for tosyl-protected reagents."

The compound’s isocyanide functional group (–NC) is pivotal in multicomponent reactions (MCRs), such as the Ugi and Passerini reactions, which are hot topics in green chemistry and combinatorial synthesis. Researchers often search for "eco-friendly isocyanide applications" or "scalable MCR methodologies," highlighting the demand for sustainable synthetic tools. Tosyl-(4-Methoxybenzyl)Isocyanide excels here due to its stability and reactivity under mild conditions, reducing waste generation.

From a structural perspective, the 4-methoxybenzyl group enhances solubility in polar solvents, a feature frequently queried as "solubility of aromatic isocyanides." Meanwhile, the tosyl group acts as a protective handle, enabling selective deprotection—an area explored in searches like "orthogonal protection strategies." These attributes make CAS No. 263389-54-4 invaluable in peptide mimetics and agrochemical design.

Recent advancements in catalysis and bioconjugation have further elevated interest in this compound. Queries such as "isocyanides in click chemistry" or "metal-free coupling reactions" reflect its role in bioorthogonal labeling and materials science. Its low toxicity profile (non-hazardous under standard conditions) aligns with industry shifts toward safer reagents, addressing searches like "non-toxic isocyanide alternatives."

In summary, Tosyl-(4-Methoxybenzyl)Isocyanide (CAS No. 263389-54-4) bridges academic innovation and industrial applications. By integrating SEO-focused terms like "high-purity isocyanide suppliers" and "custom synthesis of tosyl derivatives," this guide caters to both novice researchers and seasoned chemists seeking cutting-edge solutions.